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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-5-nitrophenol

Cat. No.: B1289493 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 4-Bromo-2-fluoro-5-nitrophenol
and Its Isomers

This guide provides a comprehensive overview of the safety data and associated hazards for

4-Bromo-2-fluoro-5-nitrophenol and its closely related isomers. Due to the limited availability

of detailed toxicological data for the specific 4-bromo-2-fluoro-5-nitro isomer (CAS No. 661463-

12-3), this document also incorporates and clearly distinguishes data from other relevant

isomers, such as 4-Bromo-5-fluoro-2-nitrophenol (CAS No. 1016234-87-9) and 4-Bromo-2-

fluoro-6-nitrophenol (CAS No. 320-76-3), to provide a more complete safety profile for

researchers, scientists, and drug development professionals.

Section 1: Hazard Identification and Classification
The primary route to understanding a chemical's hazards is through its classification under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This system

uses standardized hazard statements, precautionary statements, and pictograms to

communicate risks.

GHS Classification Summary
The GHS classification for isomers of Bromo-fluoro-nitrophenol indicates significant health

hazards, including acute toxicity, skin and eye irritation, and potential for skin sensitization. The

signal word associated with these compounds is typically "Danger" or "Warning".[1]
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Table 1: GHS Hazard and Precautionary Statements for Bromo-fluoro-nitrophenol Isomers

CAS Number Isomer Name
Hazard
Statements (H-
Codes)

Precautionary
Statements (P-
Codes)

Signal Word

1016234-87-9

4-Bromo-5-

fluoro-2-

nitrophenol

H302, H315,

H317, H318,

H410

P261, P264,

P270, P272,

P273, P280,

P301+P312+P33

0, P302+P352,

P305+P351+P33

8+P310,

P333+P313,

P391, P501

Danger

320-76-3

4-Bromo-2-

fluoro-6-

nitrophenol

H302, H315,

H319, H335[1]

P280,

P301+P330+P33

1, P302+P352,

P304+P340,

P312,

P332+P313,

P337+P313[1]

Warning[1]

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H410: Very toxic to aquatic life with long-lasting effects.
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Click to download full resolution via product page

GHS Hazard Classification and Labelling Workflow.

Section 2: Toxicological Information
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The toxicological properties determine the potential health effects of a substance. For the

compounds in question, data is primarily available for acute toxicity and irritation. Information

on chronic effects, carcinogenicity, and mutagenicity is largely unavailable.[1][2]

Table 2: Summary of Toxicological Data for Bromo-fluoro-nitrophenol Isomers
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Toxicological
Endpoint

Isomer (CAS No.) Finding Data Source

Acute Toxicity: Oral
4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)

Category 4. Harmful if

swallowed.

Fisher Scientific

SDS[1]

Acute Toxicity: Dermal
4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)
No data available.

Fisher Scientific

SDS[1]

Acute Toxicity:

Inhalation

4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)
No data available.

Fisher Scientific

SDS[1]

Skin

Corrosion/Irritation

4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)

Category 2. Causes

skin irritation.

Fisher Scientific

SDS[1]

Serious Eye

Damage/Irritation

4-Bromo-5-fluoro-2-

nitrophenol (1016234-

87-9)

Causes serious eye

damage (H318).
Sigma-Aldrich

4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)

Category 2. Causes

serious eye irritation

(H319).

Fisher Scientific

SDS[1]

Respiratory or Skin

Sensitization

4-Bromo-5-fluoro-2-

nitrophenol (1016234-

87-9)

May cause an allergic

skin reaction (H317).
Sigma-Aldrich

Germ Cell

Mutagenicity

4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)
No data available.

Fisher Scientific

SDS[1]

Carcinogenicity
4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)

No data available. No

component is listed as

a carcinogen by IARC.

[2]

Fisher Scientific

SDS[1]

Reproductive Toxicity
4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)
No data available.

Fisher Scientific

SDS[1]

STOT - Single

Exposure

4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)

Category 3. May

cause respiratory

irritation. Target

Fisher Scientific

SDS[1]
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Organ: Respiratory

system.

STOT - Repeated

Exposure

4-Bromo-2-fluoro-6-

nitrophenol (320-76-3)
No data available.

Fisher Scientific

SDS[1]

For context, the parent compound 4-Nitrophenol can cause headaches, drowsiness, nausea,

and cyanosis upon acute exposure.[3] Absorption into the body can lead to the formation of

methemoglobin, which causes cyanosis, with a possible delayed onset of 2 to 4 hours or more.

Section 3: Physical and Chemical Properties
Understanding the physical and chemical properties is crucial for safe handling, storage, and

experimental design.

Table 3: Physical and Chemical Properties of Bromo-fluoro-nitrophenol Isomers

Property Value Isomer (CAS No.)

Molecular Formula C₆H₃BrFNO₃ All isomers[1][4]

Molecular Weight 236.00 g/mol All isomers[1][2][4]

Physical Form Solid
4-Bromo-5-fluoro-2-nitrophenol

(1016234-87-9)

Purity 97%
4-Bromo-5-fluoro-2-nitrophenol

(1016234-87-9)

Water Solubility No information available.
4-Bromo-2-fluoro-6-nitrophenol

(320-76-3)[1]

Vapor Pressure No data available.
4-Bromo-2-fluoro-6-nitrophenol

(320-76-3)[1]

Density No data available.
4-Bromo-2-fluoro-6-nitrophenol

(320-76-3)[1]

Section 4: Safe Handling, Storage, and First Aid
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Strict adherence to safety protocols is mandatory when working with these hazardous

compounds.

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood, to minimize inhalation.[5] Eyewash stations and safety showers must

be readily accessible.[5]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[6][7] A

face shield may be necessary if there is a risk of splashing.[8]

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene) and a lab

coat.[1][6][8]

Respiratory Protection: If dusts are generated, respiratory protection is required.

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling.[7]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][9] Keep away from

incompatible materials such as strong oxidizing agents.[9] For 4-Bromo-5-fluoro-2-nitrophenol,

recommended storage is in a dark place under an inert atmosphere at room temperature.

First Aid Measures
Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[1] If skin irritation persists, consult a

physician.[1]
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Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids. Get immediate medical attention.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a poison center or doctor if you feel unwell.[1]
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Workflow for Handling a Chemical Spill.
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Section 5: Experimental Protocols and Methodology
While specific experimental protocols for determining the toxicological profile of 4-Bromo-2-
fluoro-5-nitrophenol are not provided in the available safety data sheets, the classifications

are based on internationally recognized methodologies, such as those from the Organisation

for Economic Co-operation and Development (OECD) Test Guidelines.

Acute Oral Toxicity (Methodology based on OECD 423): This test involves the administration

of the chemical in graduated doses to several groups of experimental animals (usually rats).

The 'Acute Toxicity Estimate' (ATE), which corresponds to the LD50 (the dose lethal to 50%

of the test population), is determined.[10] The GHS classification (Category 1-5) is then

assigned based on the ATE value.[10]

Skin Irritation (Methodology based on OECD 404): This protocol typically involves applying

the substance to the shaved skin of an animal (often a rabbit) for a set period. The site is

then observed for signs of erythema (redness) and edema (swelling) at specified intervals.

The severity of these reactions is scored, and the average scores are used to classify the

substance's irritation potential according to GHS criteria.[10]

Eye Irritation (Methodology based on OECD 405): A small amount of the test substance is

applied to one eye of an experimental animal (e.g., a rabbit), with the other eye serving as a

control. The eyes are examined for effects on the cornea, iris, and conjunctiva at specific

time points. The severity and reversibility of the observed effects determine the GHS

classification as either "serious eye damage" (Category 1) or "eye irritation" (Category 2).[10]

Conclusion
4-Bromo-2-fluoro-5-nitrophenol and its isomers are hazardous chemicals that must be

handled with stringent safety precautions. The primary risks include acute oral toxicity, severe

skin and eye irritation/damage, and potential respiratory irritation and skin sensitization. There

is a significant lack of data regarding chronic health effects, including carcinogenicity and

reproductive toxicity, which necessitates a cautious approach, assuming the highest level of

risk in the absence of data. All laboratory activities involving these compounds must be

preceded by a thorough risk assessment and implemented with the appropriate engineering

controls and personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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